Cas no 152714-09-5 (3-(4-methylphenyl)cyclobutan-1-one)

• Product Name: 3-(4-methylphenyl)cyclobutan-1-one
• CAS No: 152714-09-5
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD11848453
• CID: 2858018
• PubChem ID: 21302235
• Update Time: 2025-06-10

3-(4-methylphenyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)cyclobutan-1-one
• MFCD11848453
• AKOS023841220
• DTXSID101304585
• 3-(p-Tolyl)cyclobutanone
• EN300-43629
• 889-607-7
• SCHEMBL428432
• DTXCID801734597
• DB-112294
• SY177677
• 3-(4-Methylphenyl)cyclobutanone
• 152714-09-5

• MDL： MFCD11848453
• Inchi： 1S/C11H12O/c1-8-2-4-9(5-3-8)10-6-11(12)7-10/h2-5,10H,6-7H2,1H3
• InChI Key： ZVUCGCBPLBJHDH-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(C)=CC=2)C1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(4-methylphenyl)cyclobutan-1-one

Introduction to 3-(4-methylphenyl)cyclobutan-1-one (CAS No. 152714-09-5)

3-(4-methylphenyl)cyclobutan-1-one, identified by its Chemical Abstracts Service (CAS) number 152714-09-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone features a cyclobutane ring fused with a benzene ring substituted with a methyl group at the para position. Its unique structural motif has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The compound belongs to the class of cyclobutanone derivatives, which have been extensively studied due to their diverse biological activities and mechanistic roles in chemical synthesis. The presence of both aromatic and cyclic functionalities makes 3-(4-methylphenyl)cyclobutan-1-one a versatile scaffold for designing molecules with tailored properties. Recent advancements in computational chemistry and molecular modeling have highlighted its potential as a key intermediate in the synthesis of bioactive molecules.

In the context of pharmaceutical innovation, 3-(4-methylphenyl)cyclobutan-1-one has been explored as a precursor for various pharmacophores. Its structural framework allows for modifications that can enhance binding affinity to biological targets, making it a valuable candidate for drug discovery programs. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory medications.

Recent studies have also demonstrated the compound's role in catalytic processes, where it serves as an effective ligand or intermediate in transition-metal-catalyzed reactions. The cyclobutane ring's rigidity and the electron-donating effect of the methyl group at the para position contribute to its reactivity, enabling diverse synthetic transformations. These findings underscore the importance of 3-(4-methylphenyl)cyclobutan-1-one in modern synthetic methodologies.

The pharmaceutical industry has been particularly interested in leveraging this compound's structural features to develop next-generation therapeutics. By integrating 3-(4-methylphenyl)cyclobutan-1-one into drug candidates, researchers aim to achieve improved pharmacokinetic profiles and reduced side effects. Preliminary data from preclinical studies indicate that certain derivatives exhibit favorable pharmacological properties, including enhanced selectivity and prolonged half-life.

From a synthetic chemistry perspective, 3-(4-methylphenyl)cyclobutan-1-one represents an excellent building block for constructing complex molecular architectures. Its ability to undergo various functionalization reactions makes it indispensable in multi-step syntheses targeting therapeutic molecules. The compound's stability under different reaction conditions further enhances its appeal as a synthetic intermediate, facilitating efficient production processes.

Moreover, the environmental impact of utilizing 3-(4-methylphenyl)cyclobutan-1-one as a key intermediate has been assessed, with findings suggesting its compatibility with green chemistry principles. Efforts to optimize synthetic routes have focused on minimizing waste generation and improving energy efficiency, aligning with global sustainability goals. These initiatives highlight the compound's role not only in drug development but also in promoting sustainable chemical practices.

As research continues to uncover new applications for 3-(4-methylphenyl)cyclobutan-1-one, its significance in both academic and industrial settings is expected to grow. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its potential. By integrating cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design, future studies can accelerate the discovery of novel compounds derived from this versatile scaffold.

In conclusion, 3-(4-methylphenyl)cyclobutan-1-one (CAS No. 152714-09-5) stands as a cornerstone in modern chemical research, bridging the gap between fundamental organic chemistry and applied pharmaceutical sciences. Its unique structural features and functional versatility make it an indispensable tool for developing innovative therapeutic solutions. As scientific understanding evolves, so too will the applications of this remarkable compound, reinforcing its position as a cornerstone of medicinal chemistry innovation.